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Cat. No.: B7798837

An In-depth Technical Guide to the Physico-chemical Properties of 2-Hydroxyethyl
Methacrylate (HEMA)

Introduction

2-Hydroxyethyl Methacrylate, commonly known as HEMA, is a neutral, hydrophilic monomer
with the chemical formula C6H1003.[1][2] It is a colorless, viscous liquid that is perhaps the
most widely studied and utilized neutral hydrophilic monomer in polymer science.[2][3] HEMA is
an ester of methacrylic acid and ethylene glycol.[2][4] Its unique combination of a reactive
methacrylate group and a hydrophilic hydroxyl group makes it an exceptionally versatile
building block for the synthesis of a wide range of polymers.[5]

For researchers, scientists, and drug development professionals, HEMA is of particular interest
due to its excellent biocompatibility and its ability to form hydrogels.[4][6] The homopolymer,
poly(2-hydroxyethyl methacrylate) or pHEMA, is water-insoluble but can swell significantly in
agueous environments, a property that is fundamental to its use in biomedical applications.[3]
[7] These applications include the fabrication of soft contact lenses, drug delivery systems,
tissue engineering scaffolds, and biocompatible coatings for medical devices.[3][8] This guide
provides a comprehensive overview of the core physico-chemical properties of HEMA, detailed
experimental protocols for their measurement, and logical workflows relevant to its application.

Core Physico-chemical Properties
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The functional characteristics of HEMA and its subsequent polymers are dictated by its
fundamental physico-chemical properties. These quantitative parameters are summarized in
the tables below for ease of reference and comparison.

Table 1: General and Physical Properties of 2-

Hydroxyethyl Methacrylate

Property Value Source(s)
Molecular Formula C6H1003 [1112119]
Molecular Weight 130.14 g/mol [10][11]
Appearance Colorless, transparent liquid [71[12][13]
Odor Aromatic, ester-like [10][14]
Density 1.073 g/mL at 25°C [4][10][11]
1.07 g/cm3 at 20°C [15]

Refractive Index (n20/D) 1.453 [3114]
1.450 - 1.454 [16]

Table 2: Thermal Properties of 2-Hydroxyethyl
Methacrylate
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Property Value Source(s)
Melting Point -12 °C [9][10][15]
<-60 °C [17]

Boiling Point 211 °C at 1013 hPa [10][14]
213 °C [18][19]

67 °C at 3.5 mm Hg (4.6 hPa) [4][17]

95 °C at 1.333 kPa [9][12]

Flash Point 96 °C [10][11]
106 °C (closed cup) [18]

108 - 109 °C (open cup) [O1[13][16]

Heat of Polymerization 49.8 kd/mol (11.9 kcal/mol) [20][21]
Glass Transition Temp. (Tg) of E5 oC O122]

pPHEMA

Table 3: Viscosity and Vapor Pressure of 2-Hydroxyethyl
Methacrylate

Property Value Temperature Source(s)
Viscosity 6.8 mPa-s 20 °C [10][11]
5 mPa:-s 30°C [2][18]
Vapor Pressure 0.01 mm Hg 25°C [4][23]
0.08 hPa (0.06 mm
20 °C [15]
Hg)
0.13 mbar (0.0975
25 °C [18]
mm Hg)
1.3 hPa (0.975 mm
20 °C
Hg)
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Table 4: Solubility and Other Properties of 2-
Hydroxyethyl Methacrylate

Property Value Source(s)

Solubility in Water Miscible [17][24][25]

Soluble in common organic
Solubility in Organic Solvents solvents like ethanol, [16][24][25]

methanol, and acetone.

Octanol/Water Partition
o 0.42 -0.47 [17][20]
Coefficient (log Kow)

Purity (Typical Commercial

> 97.0% to = 99.5% [3][16]
Grades)

o Monomethyl ether
Common Inhibitor ) [10][11]
hydroquinone (MEHQ)

Experimental Protocols

Accurate determination of HEMA's physico-chemical properties is critical for research and
development. The following section outlines standard methodologies for measuring key
parameters.

Density Measurement using a Pychometer

* Objective: To determine the density of HEMA at a specified temperature (e.g., 25°C).

e Apparatus: A glass pycnometer of known volume, a precision balance (£0.0001 g), a
constant temperature water bath.

o Methodology:
o Clean and dry the pycnometer thoroughly and record its empty mass (m1).

o Fill the pycnometer with freshly distilled water and place it in the constant temperature
water bath until it reaches thermal equilibrium.
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o Adjust the water level to the pycnometer's calibration mark, dry the exterior, and record its
mass (m2). The volume of the pycnometer (V) can be calculated using the density of water
at that temperature.

o Empty and dry the pycnometer again. Fill it with HEMA, allow it to reach thermal
equilibrium in the water bath, adjust the level to the mark, and record its mass (m3).

o The density (p) of HEMA is calculated using the formula: p. HEMA = (m3 - m1)/ V.

Viscosity Measurement using a Rotational Viscometer

o Objective: To measure the dynamic viscosity of HEMA at various temperatures.

o Apparatus: A rotational viscometer (e.g., Brookfield type), a temperature-controlled sample
holder or water bath, appropriate spindle.

o Methodology:
o Calibrate the viscometer using a standard fluid of known viscosity.

o Place a sufficient volume of HEMA into the sample holder and allow it to equilibrate to the
target temperature (e.g., 20°C).

o Select a spindle and rotational speed that will give a torque reading within the instrument's
recommended range (typically 10-90%).

o Immerse the spindle into the HEMA sample to the correct depth.

o Start the motor and allow the reading to stabilize. Record the viscosity reading in
millipascal-seconds (mPa:-s).

o Repeat the measurement at different temperatures as required.

Refractive Index Measurement using an Abbe
Refractometer

¢ Objective: To determine the refractive index of HEMA.
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» Apparatus: An Abbe refractometer with a circulating water bath for temperature control, a
light source (typically a sodium D line, 589 nm).

o Methodology:

o Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

o Ensure the prism surfaces are clean and dry.
o Apply a few drops of the HEMA sample onto the lower prism.

o Close the prisms and allow the sample to spread into a thin film and reach the target
temperature (e.g., 20°C) via the circulating water bath.

o Adjust the instrument until the dividing line between the light and dark fields is sharp and
centered on the crosshairs.

o Read the refractive index directly from the instrument's scale.

Thermal Analysis using Differential Scanning
Calorimetry (DSC)

o Objective: To determine the melting point, heat of polymerization, and the glass transition
temperature (Tg) of the resulting pHEMA.

o Apparatus: A Differential Scanning Calorimeter (DSC).
o Methodology:
o A. Melting Point:

= Accurately weigh a small amount of HEMA (5-10 mg) into an aluminum DSC pan and
seal it.

» Place the sample pan and an empty reference pan into the DSC cell.

= Cool the sample to a low temperature (e.g., -80°C).
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» Heat the sample at a controlled rate (e.g., 10°C/min) and record the heat flow. The
melting point is identified as the peak of the endothermic event.

o B. Heat of Polymerization:
» Prepare a sample of HEMA with a suitable thermal initiator (e.g., benzoyl peroxide).

» Place the sample in the DSC and heat it isothermally at a temperature sufficient to
initiate polymerization (e.g., 70°C). Record the heat flow over time until the reaction is
complete.

» The total heat evolved (the area under the exothermic peak) is the heat of
polymerization. To find the total reaction enthalpy, a subsequent dynamic scan is often
performed to polymerize any remaining monomer.[26] The standard heat of
polymerization for a methacrylate double bond is approximately 54.9 kJ/mol.[26]

Visualizations: Workflows and Logical Relationships

Visual diagrams are essential for understanding the synthesis, polymerization, and application
logic of HEMA.
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Caption: A simplified workflow for the industrial synthesis of HEMA.
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Caption: The three key stages of HEMA free-radical polymerization.
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Caption: Logical flow from HEMA's properties to its use in drug delivery.

Conclusion

2-Hydroxyethyl Methacrylate is a cornerstone monomer in the field of biomedical polymers.
Its distinct physico-chemical properties—most notably its hydrophilicity, low toxicity, and
capacity for polymerization into cross-linked networks—make it invaluable for advanced
applications.[3][4] The data and protocols presented in this guide offer a foundational resource
for professionals in drug development and materials science, enabling a deeper understanding
and more effective utilization of HEMA in creating innovative solutions for medicine and
beyond. Accurate characterization of these properties is the first step toward designing
polymers with the precise swelling kinetics, mechanical strength, and release profiles required
for next-generation therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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